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Compound of Interest

Compound Name: Dotriacontane

Cat. No.: B166350

Essential Safety and Handling Guide for
Dotriacontane

This guide provides crucial safety and logistical information for laboratory professionals
handling Dotriacontane. Adherence to these procedures is vital for ensuring personal safety
and proper disposal.

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for Dotriacontane, facilitating a quick
assessment of its physical and toxicological properties.

Property Value Source
Melting Point 67 -72°C/152.6-161.6 °F [1]
Boiling Point 467 °C/872.6 °F [1]
Flash Point 247 °C 1 476.6 °F [2]
Density 0.8124 g/cm?3 at 20 °C [3]
Acute Toxicity (LD50) Intravenous (Mouse) - 100 "
mg/kg
Appearance Off-white solid/powder [1114]
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Operational and Disposal Plans

The following protocols provide step-by-step guidance for the safe handling and disposal of
Dotriacontane.

Personal Protective Equipment (PPE)

While Dotriacontane is not classified as a hazardous substance, observing standard
laboratory precautions is essential to minimize exposure, particularly to dust particles.[1][5]

Eye Protection: Wear safety glasses with side shields or chemical safety goggles that are
approved under government standards such as NIOSH (US) or EN 166 (EU).[4][6]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[6] Always inspect gloves before
use and employ proper removal techniques to avoid skin contact.[4] Contaminated gloves
should be disposed of in accordance with laboratory and local regulations.[4]

o Respiratory Protection: In situations where dust formation is likely, use a NIOSH-approved
N95 (US) or type P1 (EN 143) dust mask.[4] For more intensive or prolonged exposure, a
self-contained respiratory apparatus may be necessary.[7][8]

o Body Protection: A standard laboratory coat is typically sufficient.[9] For tasks with a higher
risk of splashes or dust generation, consider a full-coverage chemical-resistant suit.[6]

Handling and Storage Protocol

e Engineering Controls: Handle Dotriacontane in a well-ventilated area.[4][5] Use appropriate
exhaust ventilation where dust is generated.[4]

e Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[7] Prevent the formation
and inhalation of dust.[3][4]

o Storage: Store in a cool, dry place away from direct sunlight.[4][5][7] Keep the container
tightly sealed.[4] Store separately from strong oxidizing agents and strong acids.[7]

Accidental Release Measures

e Containment: For spills, avoid raising dust.[3][7]
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o Clean-up: Carefully sweep or shovel the spilled material into a suitable, closed container for
disposal.[2][3][4]

o Decontamination: After the material has been collected, wash the spill area with soap and
water and ensure the area is well-ventilated.[7]

Disposal Plan

o Waste Collection: Collect surplus and non-recyclable Dotriacontane in a designated, sealed

container.[3][4]

» Disposal Route: Dispose of the chemical waste through a licensed disposal company.[4]
Adhere to all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Dotriacontane,
from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Dotriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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